N-heptyl-3-nitrobenzenesulfonamide
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Description
N-heptyl-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C13H20N2O4S and its molecular weight is 300.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
- N-heptyl-3-nitrobenzenesulfonamide is involved in the preparation of secondary amines and the protection of amines. It is noted for its use in smooth alkylation reactions to yield N-alkylated sulfonamides, and these can be deprotected to give secondary amines in high yields (Fukuyama, Jow, & Cheung, 1995).
Chemical Derivatives and Analytical Applications
- Derivatives of nitrobenzenesulfonamides, which include this compound, are used as identification derivatives for various amines. They have been found effective for the identification of amines such as pentyl-, hexyl-, heptyl-, octyl-, and decylamines (Sasin, Longo, Carey, Paulson, & Sasin, 1960).
Biofilm Inhibition and Cytotoxicity Studies
- Research on N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, a class that includes this compound, shows that these compounds exhibit biofilm inhibitory action against certain bacterial strains and display mild cytotoxicity, suggesting potential applications in antibacterial and biofilm-related studies (Abbasi et al., 2020).
Electrophilic Nitrogen Source in Chemical Reactions
- N,N-dichloro-2-nitrobenzenesulfonamide, related to this compound, has been used as an electrophilic nitrogen source for the direct diamination of enones, indicating its potential in facilitating diverse chemical reactions (Pei, Wei, Chen, Headley, & Li, 2003).
Properties
IUPAC Name |
N-heptyl-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O4S/c1-2-3-4-5-6-10-14-20(18,19)13-9-7-8-12(11-13)15(16)17/h7-9,11,14H,2-6,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTSZNKFAFDBDQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCNS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.